Cas no 171820-74-9 (Na-Boc-Nd-allyloxycarbonyl-L-ornithine)

Na-Boc-Nd-allyloxycarbonyl-L-ornithine is a protected derivative of L-ornithine, featuring Boc (tert-butoxycarbonyl) and allyloxycarbonyl (Alloc) protecting groups on the α-amine and side-chain amine, respectively. This dual protection enhances selectivity in peptide synthesis, allowing orthogonal deprotection strategies for controlled modifications. The Boc group offers acid-labile stability, while the Alloc group can be removed under mild palladium-catalyzed conditions, minimizing side reactions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and complex bioconjugation applications, ensuring high purity and yield. Its structural versatility makes it a preferred choice for researchers working with ornithine-containing peptides, enabling precise functionalization and advanced molecular design.
Na-Boc-Nd-allyloxycarbonyl-L-ornithine structure
171820-74-9 structure
Product Name:Na-Boc-Nd-allyloxycarbonyl-L-ornithine
CAS No:171820-74-9
MF:C14H24N2O6
MW:316.350164413452
MDL:MFCD00800349
CID:136130
PubChem ID:57653751
Update Time:2025-06-07

Na-Boc-Nd-allyloxycarbonyl-L-ornithine Chemical and Physical Properties

Names and Identifiers

    • (S)-5-(((Allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)pentanoic acid
    • Boc-Orn(Alloc)-OH
    • (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-5-(prop-2-enoxycarbonylamino)pentanoic acid
    • Aloc-L-Orn(Boc)-OH*DCHA
    • Boc-Orn(Alloc)-OH·DCHA
    • Boc-Orn(Aloc)-OH
    • L-Ornithine,N<sup>2</sup>-[(1,1-dimethylethoxy)carbonyl]-N<sup>5</sup>-[(2-propen-1-yloxy)carbonyl]-
    • NULL
    • A-Alloc-L-ornithine
    • A-Alloc-N
    • A-Boc-L-ornithine
    • A-Boc-N
    • AmbotzBAA1119
    • Nalpha-Boc-Ndelta-Alloc-L-ornithine
    • Ndelta-Alloc-Nalpha-Boc-L-ornithine
    • N2-[(1,1-Dimethylethoxy)carbonyl]-N5-[(2-propen-1-yloxy)carbonyl]-L-ornithine
    • Boc-Orn(Boc).DCHA
    • Boc-L-Orn(Aloc)-OH
    • Boc-L-Orn(Boc)DCHA
    • BOC-L-ORN(ALLOC)-OH
    • RARECHEM EM WB 0174
    • ALOC-ORN(BOC)-OH DCHA
    • ALLOC-L-ORN(BOC)-OH DCHA
    • N
    • 6426AH
    • N?-Boc-N?-allyloxycarbonyl-L-ornithine
    • N-Boc-N'-[(Allyloxy)carbonyl]-L-ornithine
    • ST24036202
    • 820
    • MFCD00800349
    • AS-56751
    • n-boc-n'-((allyloxy)carbonyl)-l-ornithine
    • N-alpha-t-Butyloxycarbonyl-N-gamma-allyloxycarbonyl-L-ornithine (Boc-L-Orn(Alloc)-OH)
    • J-010761
    • (2S)-2-{[(tert-butoxy)carbonyl]amino}-5-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid
    • DTXSID20373162
    • EN300-7366383
    • Boc-Orn(Alloc)-OH, >=97.0%
    • AKOS015901343
    • 171820-74-9
    • A881908
    • SCHEMBL25356549
    • (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-5-{[(PROP-2-EN-1-YLOXY)CARBONYL]AMINO}PENTANOIC ACID
    • Na-Boc-Nd-allyloxycarbonyl-L-ornithine
    • MDL: MFCD00800349
    • Inchi: 1S/C14H24N2O6/c1-5-9-21-12(19)15-8-6-7-10(11(17)18)16-13(20)22-14(2,3)4/h5,10H,1,6-9H2,2-4H3,(H,15,19)(H,16,20)(H,17,18)/t10-/m0/s1
    • InChI Key: OSIUYHBPBBOKMJ-JTQLQIEISA-N
    • SMILES: O(C(N[C@H](C(=O)O)CCCNC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 316.16300
  • Monoisotopic Mass: 316.16343649g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 11
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: No data available
  • Density: 1.153
  • Melting Point: No data available
  • Boiling Point: 504.9±50.0 °C at 760 mmHg
  • Flash Point: 259.1±30.1 °C
  • PSA: 113.96000
  • LogP: 2.43850

Na-Boc-Nd-allyloxycarbonyl-L-ornithine Customs Data

  • HS CODE:2924199090
  • Customs Data:

    China Customs Code:

    2924199090

    Overview:

    2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Na-Boc-Nd-allyloxycarbonyl-L-ornithine Pricemore >>

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